Sodium (2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl hydrogenphosphate

Specification

• Description: D-Glucose-6-phosphate is formed in cells when glucose is phosphorylated by hexokinase (or glucokinase) or by the conversion of glucose-1-phosphate by phosphoglucomutase, which is the first step of glycogen synthesis. It is stored as glycogen when blood glucose levels are high. Disruption of D-glucose-6-phosphate activity leads to glycogen storage disease type I or von Gierke’s disease, a group of inherited metabolic diseases characterized by severe hypoglycemia, growth retardation, and hepatomegaly, due to accumulation of glycogen and fat in the liver. D-Glucose-6-phosphate is also the starting molecule of both glycolysis and the pentose phosphate pathways. Because cancer cells adopt glycolysis as a major source of metabolic energy production, and the pentose phosphate pathway plays a role in helping glycolytic cancer cells to meet their anabolic demands, this compound can be used to study the progression of this process.
• CAS No.: 54010-71-8
• Molecular Formula: C6H13NaO9P
• Molecular Weight: 283.13 g/mol
• IUPAC Name: disodium;[(2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl] phosphate
• Standard InChI: InChI=1S/C6H13O9P.Na/c7-1-3(8)5(10)6(11)4(9)2-15-16(12,13)14;/h1,3-6,8-11H,2H2,(H2,12,13,14);/t3-,4+,5+,6+;/m0./s1
• Standard InChI Key: TZQUTLWZPHPOSF-BTVCFUMJSA-N
• Isomeric SMILES: C([C@H]([C@H]([C@@H]([C@H](C=O)O)O)O)O)OP(=O)(O)O.[Na]
• SMILES: C(C(C(C(C(C=O)O)O)O)O)OP(=O)(O)[O-].[Na+]
• Canonical SMILES: C(C(C(C(C(C=O)O)O)O)O)OP(=O)(O)O.[Na]